Cas no 36360-43-7 (4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile)

4,5-Dimethylphthalonitrile (4,5-dimethylbenzene-1,2-dicarbonitrile) is a high-purity organic compound primarily used as a key intermediate in the synthesis of phthalocyanine dyes and pigments. Its dimethyl substitution enhances solubility and reactivity, making it advantageous for controlled polymerization and coordination chemistry applications. The compound’s rigid aromatic structure ensures thermal and chemical stability, while the nitrile groups facilitate further functionalization. It is particularly valued in materials science for producing advanced pigments with tailored optical and electronic properties. Suitable for research and industrial use, 4,5-dimethylphthalonitrile is characterized by consistent purity and reliability in synthetic processes.

4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile structure

36360-43-7 structure

Product Name:4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile

CAS No:36360-43-7

MF:C₁₀H₈N₂

MW:156.183921813965

MDL:MFCD31697675

CID:292480

PubChem ID:12288599

Update Time:2025-05-28

4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenedicarbonitrile, 4,5-dimethyl-
- 4,?5-?dimethyl-1,?2-?Benzenedicarbonitril?e
- 4,5-dimethylbenzene-1,2-dicarbonitrile
- 1,2-Dicyano-4,5-dimethylbenzene
- 4,5-Dimethylphthalonitrile
- 1,2-Dicyano-4,5-p-Tolylthiobenzene
- 4,5-Dimethyl-phthalonitrile
- CS-0451687
- FT-0741455
- 36360-43-7
- AS-76429
- DTXSID20484727
- AKOS022635515
- SCHEMBL8954330
- SB36843
- F21314
- MFCD28964903
- DA-22083
- 4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile
- MDL： MFCD31697675
- Inchi： 1S/C10H8N2/c1-7-3-9(5-11)10(6-12)4-8(7)2/h3-4H,1-2H3
- InChI Key： NNTKZPQZOSKWDE-UHFFFAOYSA-N
- SMILES： N#CC1C(C#N)=CC(C)=C(C)C=1

Computed Properties

Exact Mass: 156.06884
Monoisotopic Mass: 156.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 47.6Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 170-172 ºC (benzene )
Boiling Point: No data available
Flash Point: No data available
Solubility: Almost insoluble (0.055 g/l) (25 º C),
PSA: 47.58
Vapor Pressure: No data available

4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile Pricemore >>

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